Cas no 885949-77-9 (1-{3-Fluoro-4-(3-methylbenzyl)oxyphenyl}-1-ethanone)

• Product Name: 1-{3-Fluoro-4-(3-methylbenzyl)oxyphenyl}-1-ethanone
• CAS No: 885949-77-9
• MF: C₁₆H₁₅FO₂
• MW: 258.287508249283
• CID: 3031196
• PubChem ID: 2783223
• Update Time: 2025-04-21

1-{3-Fluoro-4-(3-methylbenzyl)oxyphenyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-4-[(3-METHYLBENZYL)OXY]PHENYL)-1-ETHANONE
• 5Y-0940
• 1-(3-Fluoro-4-((3-methylbenzyl)oxy)phenyl)ethan-1-one
• 1-[3-fluoro-4-[(3-methylphenyl)methoxy]phenyl]ethanone
• MFCD06659567
• 1-{3-fluoro-4-[(3-methylphenyl)methoxy]phenyl}ethan-1-one
• 1-(3-Fluoro-4-((3-methylbenzyl)oxy)phenyl)ethanone
• 885949-77-9
• 1-{3-fluoro-4-[(3-methylphenyl)methoxy]phenyl}ethanone
• AKOS005070768
• 1-{3-Fluoro-4-[(3-methylbenzyl)oxy]phenyl}-1-ethanone
• CS-0357749
• 1-{3-Fluoro-4-(3-methylbenzyl)oxyphenyl}-1-ethanone

• Inchi： 1S/C16H15FO2/c1-11-4-3-5-13(8-11)10-19-16-7-6-14(12(2)18)9-15(16)17/h3-9H,10H2,1-2H3
• InChI Key： DFDNXELRJRJYBA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1OCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 258.10560788g/mol
• Monoisotopic Mass: 258.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 68-70

1-{3-Fluoro-4-(3-methylbenzyl)oxyphenyl}-1-ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones